Cas no 5813-81-0 (Hippuramide)

• Product Name: Hippuramide
• CAS No: 5813-81-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 382959
• PubChem ID: 238721
• Update Time: 2025-04-19

Hippuramide Chemical and Physical Properties

Names and Identifiers

• Hippuramide
• Hippursaeureamid
• Pentanoic acid,5-(benzoyldioxy)-5-oxo
• hippuric amide
• Benzoyl-glutaryl-peroxid
• benzoylamidoacetamide
• Saures Glutar-benzoyl-peroxid
• benzoylglycine amide
• N1-(2-amino-2-oxoethyl)benzamide
• Benzamide,N-(2-amino-2-oxoethyl)-
• SDCCGMLS-0064647.P001
• N-(2-Hydroxy-2-iminoethyl)benzenecarboximidic acid
• IDI1_016857
• CV24436800
• Maybridge3_005470
• DTXSID60973701
• AKOS006243233
• NSC43239
• Oprea1_592714
• N-(Carbamoylmethyl)benzamide
• CHEMBL3252144
• HMS1446I14
• N-(2-amino-2-oxoethyl)benzamide
• N-(carbamoyl-methyl)-benzamide
• NIOSH/CV2443680
• NSC-43239
• Benzoylglycinamid
• A1-05478
• 5813-81-0
• BGN
• SCHEMBL3090568
• Cambridge id 5117228
• Benzamide, N-(carbamoylmethyl)-

• Inchi： 1S/C9H10N2O2/c10-8(12)6-11-9(13)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)(H,11,13)
• InChI Key： AZKKVZSITQZVLP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(N)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides